Cas no 1436283-71-4 (6-Methyl-N-2-propyn-1-yl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]-2-pyridinemethanamine)

• Product Name: 6-Methyl-N-2-propyn-1-yl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]-2-pyridinemethanamine
• CAS No: 1436283-71-4
• MF: C₁₄H₁₇N₅
• MW: 255.318281888962
• CID: 5451389
• PubChem ID: 71988497
• Update Time: 2025-05-20

6-Methyl-N-2-propyn-1-yl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]-2-pyridinemethanamine Chemical and Physical Properties

Names and Identifiers

• Z1289821787
• [(6-methylpyridin-2-yl)methyl](prop-2-yn-1-yl)[2-(1H-1,2,4-triazol-1-yl)ethyl]amine
• EN300-26622413
• 1436283-71-4
• AKOS016947928
• N-[(6-Methylpyridin-2-yl)methyl]-N-[2-(1,2,4-triazol-1-yl)ethyl]prop-2-yn-1-amine
• 6-Methyl-N-2-propyn-1-yl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]-2-pyridinemethanamine

• Inchi： 1S/C14H17N5/c1-3-7-18(8-9-19-12-15-11-16-19)10-14-6-4-5-13(2)17-14/h1,4-6,11-12H,7-10H2,2H3
• InChI Key： PSEYGFLVUBWXEJ-UHFFFAOYSA-N
• SMILES： C1(CN(CC#C)CCN2C=NC=N2)=NC(C)=CC=C1

Computed Properties

• Exact Mass: 255.14839556g/mol
• Monoisotopic Mass: 255.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 416.5±55.0 °C(Predicted)
• pka: 5.20±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on 6-Methyl-N-2-propyn-1-yl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]-2-pyridinemethanamine

6-Methyl-N-2-propyn-1-yl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]-2-pyridinemethanamine: A Comprehensive Overview

The compound with CAS No. 1436283-71-4, known as 6-Methyl-N-2-propyn-1-yl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]-2-pyridinemethanamine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group at the 6-position and an amine group at the 2-position. The amine group is further substituted with a propargyl group and a triazole-containing ethyl group, making it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the pyridine ring in this compound provides a rigid structure that can enhance molecular stability and bioavailability. Additionally, the substitution pattern on the pyridine ring plays a crucial role in determining the compound's pharmacokinetic properties. The methyl group at the 6-position contributes to hydrophobicity, while the amine group at the 2-position introduces hydrogen bonding capabilities, which are essential for interactions within biological systems.

The substituents attached to the amine group further enhance the compound's functionality. The propargyl group (C≡CCH₂-) is known for its ability to participate in click chemistry reactions, making it a valuable component in the synthesis of larger molecular frameworks. On the other hand, the triazole-containing ethyl group introduces heterocyclic aromaticity, which can improve the compound's electronic properties and potentially enhance its activity as a ligand or catalyst.

Recent advancements in computational chemistry have allowed researchers to predict the potential biological activities of this compound. Molecular docking studies suggest that 6-Methyl-N-2-propyn-1-yl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]-2-pyridinemethanamine may exhibit affinity towards various protein targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies indicate that under aerobic conditions, the compound undergoes oxidative cleavage of the propargyl group, leading to the formation of less complex intermediates. These findings are important for ensuring sustainable practices in chemical manufacturing.

In conclusion, 6-Methyl-N-2-propyn-1-yl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]-2-pyridinemethanamine represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research into drug development and advanced materials. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.